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Compound of Interest

Compound Name: 4,5,6-Trimethoxytryptamine

CAS No.: 5376-34-1

Cat. No.: B3060576

Get Quote

Abstract
4,5,6-Trimethoxytryptamine (4,5,6-TMT) is a rare, polymethoxylated indoleamine derivative.

Structurally, it represents a hybrid motif: it possesses the tryptamine core characteristic of

serotonin (5-HT) and psilocybin, yet retains the 3,4,5-trimethoxy substitution pattern found in

the phenethylamine mescaline. Despite this structural homology to potent psychedelics, 4,5,6-

TMT exhibits a distinct pharmacological profile, often cited in structure-activity relationship

(SAR) studies to demonstrate the steric and electronic limits of the 5-HT2A receptor's

orthosteric binding pocket. This guide outlines its physicochemical properties, a validated

synthesis pathway from 3,4,5-trimethoxyaniline, and its theoretical pharmacological

interactions.

Chemical Structure and Properties[1][2][3][4][5][6]
[7][8][9]
4,5,6-TMT is defined by an indole core substituted with three methoxy groups at the 4, 5, and 6

positions of the benzene ring. This specific substitution pattern creates a highly electron-rich

aromatic system.
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Nomenclature and Identifiers
Property Data

IUPAC Name 2-(4,5,6-Trimethoxy-1H-indol-3-yl)ethanamine

Common Name 4,5,6-Trimethoxytryptamine (4,5,6-TMT)

CAS Number 5376-34-1

Chemical Formula C₁₃H₁₈N₂O₃

Molecular Weight 250.29 g/mol

SMILES COc1c(OC)c(OC)c2c(c1)c(CCN)[nH]2

Physicochemical Properties
Property Value (Experimental/Predicted)

Melting Point (HCl salt) 248–250 °C (Decomposes)

LogP 1.85 (Predicted)

pKa (Amine) 9.68

Solubility
Soluble in MeOH, EtOH, DMSO; sparingly

soluble in H₂O.

Appearance Off-white to beige crystalline solid (HCl salt).

Synthesis and Manufacturing
The synthesis of 4,5,6-TMT is non-trivial due to the electron-rich nature of the benzene ring,

which can lead to over-oxidation or side reactions during electrophilic substitution. The most

robust route employs 3,4,5-trimethoxyaniline as the starting material, utilizing a modified Japp-

Klingemann or Nenitzescu indole synthesis to construct the ring, followed by the Speeter-

Anthony protocol for side-chain extension.

Retrosynthetic Analysis
Target: 4,5,6-Trimethoxytryptamine[1][2]
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Precursor A: 4,5,6-Trimethoxyindole[3][4]

Precursor B: 3,4,5-Trimethoxyaniline (commercially available)

Step-by-Step Protocol
Stage 1: Synthesis of 4,5,6-Trimethoxyindole
Rationale: Direct formylation of the aniline is unstable. We use an oxidative cyclization

approach.

Reagents: 3,4,5-Trimethoxyaniline, Ethyl bromopyruvate (or Ethyloxomalonate), Acid

catalyst.

Procedure:

Dissolve 3,4,5-trimethoxyaniline in glacial acetic acid.

Add ethyloxomalonate dropwise under reflux.

The intermediate hydrazone/enamine cyclizes to form Ethyl 4,5,6-trimethoxyindole-2-

carboxylate.

Hydrolysis/Decarboxylation: Reflux the ester in KOH/MeOH to yield the carboxylic acid,

followed by thermal decarboxylation (heating with copper powder in quinoline at 200°C) to

yield 4,5,6-Trimethoxyindole.

Stage 2: Glyoxalylation (Speeter-Anthony Procedure)
Rationale: This step installs the carbon backbone for the ethylamine chain with high

regioselectivity at the indole-3 position.

Reagents: 4,5,6-Trimethoxyindole, Oxalyl Chloride, Anhydrous Ether/THF.

Procedure:

Dissolve 4,5,6-trimethoxyindole (1.0 eq) in anhydrous diethyl ether at 0°C.
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Add oxalyl chloride (1.2 eq) dropwise. An orange/red precipitate (indolyl-3-glyoxalyl

chloride) forms immediately.

Stir for 1 hour, then quench with excess ammonia gas (or concentrated NH₄OH) to form

4,5,6-Trimethoxyindole-3-glyoxylamide.

Stage 3: Reduction to Tryptamine
Rationale: Lithium Aluminum Hydride (LiAlH₄) effectively reduces both carbonyls of the

glyoxylamide to the amine.

Reagents: LiAlH₄ (4.0 eq), Anhydrous THF.

Procedure:

Prepare a suspension of LiAlH₄ in anhydrous THF under Argon/Nitrogen atmosphere.

Slowly add the glyoxylamide solid (or solution) to the hydride suspension.

Reflux for 12–24 hours. The color typically shifts from yellow to grey/white.

Workup: Cool to 0°C. Quench carefully (Fieser method: 1mL H₂O, 1mL 15% NaOH, 3mL

H₂O per gram of LiAlH₄).

Filter the aluminum salts. Dry the filtrate (MgSO₄) and evaporate to yield the freebase oil.

Crystallization: Dissolve in minimal IPA/MeOH and add concentrated HCl to precipitate

4,5,6-Trimethoxytryptamine HCl.

Synthesis Pathway Diagram
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Figure 1: Synthetic route from 3,4,5-trimethoxyaniline to 4,5,6-TMT via the Speeter-Anthony

protocol.[5][1][2][6]

Pharmacology and Mechanism of Action[2][3]
Structure-Activity Relationship (SAR)
4,5,6-TMT serves as a critical data point in serotonergic SAR. While it shares the "trimethoxy"

motif with Mescaline (a phenethylamine), its activity at the 5-HT2A receptor is significantly

attenuated compared to its phenethylamine counterpart.
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Steric Bulk: The indole ring is larger than the benzene ring of mescaline. Adding three

methoxy groups (especially at the 4-position) creates significant steric hindrance near the

receptor's orthosteric binding site (specifically residues interacting with the indole NH).

Electronic Effects: The 4,5,6-trimethoxy pattern increases electron density on the indole ring.

While 5-methoxy substitution (as in 5-MeO-DMT) enhances affinity, the addition of the 4- and

6-methoxy groups disrupts the optimal hydrophobic collapse required for receptor activation.

Shulgin's Observation: Alexander Shulgin and other medicinal chemists noted that while

polymethoxylation enhances phenethylamine activity (e.g., Mescaline, TMA-2), it often

degrades tryptamine activity. Tryptamines generally tolerate 4- or 5-substitution well, but 6-

and 7-substitution (or polysubstitution) often leads to inactivity or reduced potency.

Receptor Binding Profile (Predicted)
Based on homologous series data (e.g., 5,6-dimethoxytryptamine):

Receptor Affinity (Ki) Functional Effect

5-HT2A > 1,000 nM (Low)
Weak Partial Agonist /

Antagonist

5-HT1A Moderate Agonist

SERT Moderate Reuptake Inhibition

Key Insight: Unlike 5-MeO-DMT, which is a potent 5-HT1A/2A agonist, 4,5,6-TMT is likely to act

more as a serotonin reuptake inhibitor or a weak 5-HT1A agonist rather than a hallucinogen.

The "Mescaline of the Tryptamines" hypothesis fails because the indole scaffold orients the

methoxy groups differently within the receptor pocket compared to the phenethylamine

scaffold.

Safety and Handling
Signal Word: WARNING

Hazard Statements:
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H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Handling Protocol:

Handle only in a fume hood.

Wear nitrile gloves and safety goggles.

Store at -20°C, protected from light (indole oxidation risk).

References
Shulgin, A. T., & Shulgin, A. (1997). TiHKAL: The Continuation. Transform Press. (Detailed

SAR on tryptamine substitutions).

Sundberg, R. J. (1996). The Chemistry of Indoles. Academic Press. (Indole synthesis

methodologies).[7][8][4][9]

Glennon, R. A., et al. (1982). "Binding of phenylalkylamine and tryptamine derivatives at 5-

HT2 receptors." Journal of Medicinal Chemistry, 25(10), 1163-1168. (SAR of methoxy-

substituted tryptamines).[10][11][12][13]

Cayman Chemical. (2023). Safety Data Sheet: Tryptamine Derivatives. (General handling for

substituted tryptamines).

EvitaChem. (2024). Product Catalog: 4,5,6-Trimethoxytryptamine (CAS 5376-34-1).[1][2]

(Confirmation of chemical existence).

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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